Cas no 1386457-64-2 ((3-Carbamoyl-indazol-1-yl)-acetic acid)

• Product Name: (3-Carbamoyl-indazol-1-yl)-acetic acid
• CAS No: 1386457-64-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 2134543
• Update Time: 2023-08-04

(3-Carbamoyl-indazol-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminocarbonyl)-1H-Indazole-1-acetic acid
• (3-Carbamoyl-indazol-1-yl)-acetic acid
• 1H-Indazole-1-acetic acid, 3-(aminocarbonyl)-
• SLLJMGCWWJSXQE-UHFFFAOYSA-N
• 2-(3-carbamoyl-1H-indazol-1-yl)acetic acid

• Inchi： 1S/C10H9N3O3/c11-10(16)9-6-3-1-2-4-7(6)13(12-9)5-8(14)15/h1-4H,5H2,(H2,11,16)(H,14,15)
• InChI Key： SLLJMGCWWJSXQE-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2C(C(N)=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 98.2